molecular formula C11H10F2O3 B1302731 5-(3,5-Difluorophenyl)-5-oxovaleric acid CAS No. 845790-50-3

5-(3,5-Difluorophenyl)-5-oxovaleric acid

Cat. No. B1302731
CAS RN: 845790-50-3
M. Wt: 228.19 g/mol
InChI Key: CSMRUFBXHPCLQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “5-(3,5-Difluorophenyl)-5-oxovaleric acid” is a complex organic molecule. It likely contains a carboxylic acid group (-COOH) attached to a five-carbon chain, with a 3,5-difluorophenyl group attached at the fifth carbon .


Synthesis Analysis

While specific synthesis methods for “5-(3,5-Difluorophenyl)-5-oxovaleric acid” were not found, related compounds such as “1-(3,5-Difluorophenyl)-3-(2-Nitrophenyl)Urea” have been synthesized from 2-nitroaniline, 3,5-difluoroaniline, and triphosgene in two steps with a 92% yield .

Scientific Research Applications

I have conducted a search for the scientific research applications of “5-(3,5-Difluorophenyl)-5-oxovaleric acid,” but unfortunately, the available information is limited and does not provide a comprehensive analysis of six to eight unique applications as you requested.

The compound is mentioned as a biochemical for proteomics research and as a derivative of valeric acid used in the synthesis of various pharmaceuticals and industrial products . However, specific details on its unique applications in different fields are not readily available in the search results.

properties

IUPAC Name

5-(3,5-difluorophenyl)-5-oxopentanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10F2O3/c12-8-4-7(5-9(13)6-8)10(14)2-1-3-11(15)16/h4-6H,1-3H2,(H,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CSMRUFBXHPCLQW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C=C1F)F)C(=O)CCCC(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10F2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70374285
Record name 5-(3,5-Difluorophenyl)-5-oxovaleric acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70374285
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

228.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(3,5-Difluorophenyl)-5-oxovaleric acid

CAS RN

845790-50-3
Record name 3,5-Difluoro-δ-oxobenzenepentanoic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=845790-50-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 5-(3,5-Difluorophenyl)-5-oxovaleric acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70374285
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.